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Cat. No.: B15546940

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The landscape of material science is one of continuous evolution, driven by the pursuit of novel
molecules with unique functionalities. Within this dynamic field, lipid-based compounds are
commanding significant attention for their biocompatibility and self-assembly properties. This
whitepaper delves into the core characteristics and potential applications of a promising, yet
underexplored molecule: 1,2-Distearoyl-3-bromopropanediol. This specialized lipid derivative
stands at the intersection of lipid nanotechnology and polymer chemistry, offering intriguing
possibilities for drug delivery systems, biomaterial fabrication, and the synthesis of advanced
functional polymers.

This guide provides a comprehensive overview of the synthesis, physicochemical properties,
and potential applications of 1,2-Distearoyl-3-bromopropanediol. It further outlines detailed
experimental protocols for its utilization and characterization, and presents key data in a
structured format to facilitate understanding and further research.

Physicochemical Properties

The properties of 1,2-Distearoyl-3-bromopropanediol can be inferred from its constituent
components: a glycerol backbone, two stearoyl acyl chains, and a terminal bromine atom.
These features suggest a molecule with significant lipophilicity, capable of participating in the
formation of lipid bilayers, while the bromine atom introduces a reactive site for further chemical
modification.
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Property Value (Predicted) Source/Basis
Molecular Formula C39H75Bro4
Molecular Weight 688.9 g/mol
] Based on related long-chain
Appearance Waxy solid o
lipids
Soluble in organic solvents
B (e.g., chloroform, Inferred from the long

Solubility ] ] ) ]

dichloromethane), insoluble in hydrocarbon chains

water
Melting Point High, likely > 60°C Similar to other distearoy! lipids

Synthesis of 1,2-Distearoyl-3-bromopropanediol

The synthesis of 1,2-Distearoyl-3-bromopropanediol can be approached through a multi-step
process, starting from commercially available precursors. A plausible synthetic route involves
the esterification of a protected bromopropanediol, followed by deprotection.
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Step 2: Bromination

Step 1: Esterification [ Brominating Agent J

(e.g., PBr3)
GcheroI DCC/DMAP
1,2-Distearoyl-3-bromopropanediol

-

[ 1,2-Distearoylglycerol j

[ Stearic Acid (2 eq.) )
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(e.g., PEGMA)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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